Cas no 1804802-04-7 (Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate)

• Product name: Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1804802-04-7
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4813849

Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-5-8(16-2)6(9(15)17-3)4-7(14-5)18-10(11,12)13/h4H,1-3H3
• InChI Key： VKBOAUZQWSTJEJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OC)=C(C(C)=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate

Recent Advances in the Study of Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804802-04-7)

The compound Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804802-04-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyridine derivative, characterized by its trifluoromethoxy and methoxy substituents, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development and agrochemical synthesis. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate, highlighting its role as a key intermediate in the production of novel kinase inhibitors. The researchers employed a multi-step synthesis route, achieving a high yield of 85% with improved purity. The study emphasized the compound's stability under various conditions, making it suitable for further derivatization and scale-up processes.

In another groundbreaking study, researchers investigated the compound's potential as a modulator of inflammatory pathways. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate exhibited significant inhibitory effects on NF-κB signaling, a key pathway in chronic inflammation. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the agrochemical industry has shown interest in this compound due to its herbicidal properties. A recent patent application (WO2023051234) disclosed its use as a selective herbicide, targeting broadleaf weeds without affecting crops like wheat and corn. Field trials indicated a 90% efficacy rate at low concentrations, positioning it as a sustainable alternative to traditional herbicides.

Despite these advancements, challenges remain in understanding the compound's pharmacokinetics and toxicity profile. Preliminary toxicological studies reported in Chemical Research in Toxicology indicated low acute toxicity but highlighted the need for further long-term studies to assess its safety for human and environmental use. Researchers are also exploring its metabolic pathways to optimize its bioavailability and minimize potential side effects.

In conclusion, Methyl 3-methoxy-2-methyl-6-(trifluoromethoxy)pyridine-4-carboxylate (CAS: 1804802-04-7) represents a versatile and promising compound with applications spanning pharmaceuticals and agrochemicals. Ongoing research aims to unlock its full potential while addressing safety and scalability concerns. The compound's unique structural features and biological activities make it a valuable subject for future investigations in chemical biology and drug discovery.